(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one

• CAS RN: 124824-12-0
• Molecular Formula: C28H36INO3
• Molecular Weight: 561.5 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] N-(4-iodophenyl)carbamate
• InChI: InChI=1S/C28H36INO3/c1-17(31)23-10-11-24-22-9-4-18-16-21(33-26(32)30-20-7-5-19(29)6-8-20)12-14-27(18,2)25(22)13-15-28(23,24)3/h4-8,21-25H,9-16H2,1-3H3,(H,30,32)/t21-,22-,23+,24-,25-,27-,28+/m0/s1
• InChI Key: NVKBMJWRJHYUAC-PUWKGJKWSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)NC5=CC=C(C=C5)I)C)C
• SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C
• synonyms: 4-IPPC; N-(4-iodophenyl)pregnenolone 3-carbamate

Description

(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one, also known as Iodinated Pregnenolone, is a synthetic steroid hormone that has been extensively studied for its potential applications in scientific research. The compound is a derivative of pregnenolone, a natural steroid hormone that is involved in the production of other hormones such as testosterone and estrogen.

Mechanism Of Action

The mechanism of action of (3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone involves its binding to the GABA receptor, which results in the modulation of neurotransmitter activity in the brain. This activity has been shown to have anxiolytic and antidepressant effects in animal models, although further research is needed to fully understand the mechanism of action.
Biochemical and Physiological Effects
(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone has been shown to have several biochemical and physiological effects in animal models, including the modulation of neurotransmitter activity, the regulation of steroid hormone production, and the promotion of neuroprotection. The compound has also been studied for its potential anti-inflammatory and antioxidant effects.

Advantages And Limitations For Lab Experiments

One advantage of using (3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone in lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, one limitation is its relatively high cost compared to other research chemicals.

Future Directions

There are several potential future directions for the study of (3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone, including further research into its mechanism of action and its potential therapeutic applications in the treatment of anxiety and depression. Additionally, the compound may have applications in the study of steroid hormone receptors and their role in various physiological processes.

Synthesis Methods

The synthesis of (3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone involves the reaction of pregnenolone with iodine and a carbonylating agent, followed by purification through chromatography. The resulting compound is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one Pregnenolone has been used in various scientific research applications, including the study of steroid hormone receptors and their mechanisms of action. The compound has been shown to bind to the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neurotransmitter activity in the brain. This binding activity has been studied in relation to the treatment of anxiety and depression.